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Compound of Interest

Compound Name: Barium azide

cat. No.: B098342

Technical Support Center: Barium Azide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling and use of
barium azide in experimental settings. Please consult the troubleshooting guides and
frequently asked questions (FAQs) below to address specific issues you may encounter.

Troubleshooting Guides

This section provides solutions to common problems that may arise during experiments
involving barium azide.
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Problem

Possible Cause(s)

Recommended Solution(s)

Unexpected Gas Evolution or

Foaming

Accidental contact with acids.
Barium azide reacts with
strong acids to produce
hydrazoic acid, a highly toxic

and explosive gas.[1][2][3]

1. Immediate Evacuation:
Evacuate the immediate area
and ensure proper ventilation.
Do not attempt to neutralize
the reaction without proper
protective equipment. 2.
Neutralization (for trained
personnel only): If you are
trained in handling hazardous
spills, cautiously neutralize the
acid with a weak base (e.g.,
sodium bicarbonate solution)
from a safe distance. Avoid
direct contact. 3. Disposal:
Dispose of the neutralized
mixture as hazardous waste
according to your institution's

protocols.

Discoloration or Formation of

Precipitate

Contamination with heavy
metals or their salts (e.qg., lead,
copper). Barium azide can
react with heavy metal salts to
form highly sensitive and

explosive heavy metal azides.

[2]14]

1. Cease Operation:
Immediately stop the
experiment. 2. Isolate the
Mixture: Do not attempt to filter
or handle the precipitate.
Isolate the container in a
designated blast shield or
secure fume hood. 3. Contact
EHS: Contact your institution's
Environmental Health and
Safety (EHS) department for
guidance on disposal of

potentially explosive materials.

Solid Barium Azide Appears
Dry

Improper storage or handling
leading to evaporation of the
wetting solution (typically water

or ethanol). Dry barium azide

1. Do Not Handle: Do not
touch or move the container of
dry barium azide. 2. Re-wetting

(if safe to do so): From a safe
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is extremely sensitive to shock,
friction, and heat and poses a

severe explosion hazard.[1][5]

[6]7]

distance and behind a blast
shield, very carefully and
slowly add water or the
appropriate wetting agent to
the container. Do not pour
directly onto the solid; allow
the liquid to run down the side
of the container. 3. Seek
Assistance: If you are not
comfortable with this
procedure, evacuate the area
and contact your EHS

department.

Difficulty in Dissolving Barium
Azide

Use of an inappropriate
solvent. Barium azide is
soluble in water but insoluble
in many organic solvents like

acetone and ether.[8]

1. Consult Solubility Data:
Refer to the solubility data
table below to select an
appropriate solvent. 2. Gentle
Warming: If using a suitable
solvent, gentle warming in a
controlled environment (e.g., a
water bath with no open
flames) may aid dissolution.

Avoid excessive heat.

Frequently Asked Questions (FAQS)

1. What materials are incompatible with barium azide?

Barium azide is incompatible with a range of materials and contact can lead to violent

reactions, including explosions. Key incompatibilities include:

e Strong Acids: Such as hydrochloric acid, sulfuric acid, and nitric acid. Reaction produces

highly toxic and explosive hydrazoic acid.[1]

e Strong Oxidizing Agents: Avoid contact with materials like potassium permanganate and

chromium trioxide.
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o Strong Reducing Agents: Incompatible with reducing agents such as sodium borohydride.

o Metal Salts: Particularly salts of heavy metals like lead, copper, silver, and mercury. These
can form extremely sensitive and explosive metal azides.[2][4]

e Carbon Disulfide: Forms violently explosive salts upon contact.[9]

o Halogenated Solvents: Avoid using solvents like dichloromethane and chloroform in
reactions involving azides, as this can lead to the formation of explosive compounds.[3]

2. What are the primary hazards associated with barium azide?

The primary hazards are its explosive nature and high toxicity.

o Explosion Hazard: Dry barium azide is a primary explosive, meaning it is highly sensitive to
initiation by shock, friction, heat, or electrostatic discharge.[1][5][6] Wetting the material with
at least 50% water significantly reduces its sensitivity.[6][7]

o Toxicity: Barium azide is toxic if inhaled, ingested, or absorbed through the skin.[5][6] It can
cause irritation to the skin, eyes, nose, and throat.[1]

3. How should barium azide be stored?

Proper storage is critical to ensure safety.

o Keep it Wet: Barium azide should always be stored wetted with not less than 50% water or
a suitable solvent like ethanol to minimize its sensitivity.[6][7][10]

o Cool, Well-Ventilated Area: Store in a cool, well-ventilated area away from heat sources,
direct sunlight, and sources of ignition.[1]

o Tightly Sealed Containers: Use tightly sealed containers made of compatible materials (e.g.,
glass or certain plastics). Avoid metal containers and spatulas to prevent the formation of
sensitive metal azides.[1][3]

e Segregated Storage: Store away from incompatible materials, especially acids and heavy
metal compounds.[2][11]
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4. What personal protective equipment (PPE) should be worn when handling barium azide?
A comprehensive set of PPE is required:

o Eye Protection: Chemical safety goggles and a face shield.

o Hand Protection: Chemical-resistant gloves (consult manufacturer's data for compatibility).
» Body Protection: A flame-retardant lab coat and closed-toe shoes.

o Respiratory Protection: Depending on the scale of the experiment and the potential for
aerosolization, a respirator may be necessary.

5. How should barium azide waste be disposed of?

Barium azide waste is considered hazardous and must be disposed of following strict
protocols.

e Do Not Dispose Down the Drain: Never dispose of barium azide or other azide solutions
down the drain, as this can lead to the formation of explosive heavy metal azides in the
plumbing.

o Designated Waste Containers: Collect all barium azide waste in clearly labeled, dedicated
waste containers.

e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific disposal procedures. They will have protocols for handling and disposing of
explosive and toxic chemical waste.

Data Presentation

Quantitative Data on Barium Azide Properties
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Property Value

Molecular Formula Ba(Ns)2

Molar Mass 221.37 g/mol
Appearance White crystalline solid[5]
Density 2.936 g/cm3[8]

Melting Point 126 °C (decomposes)[8]

Decomposition Temperature

Initial decomposition at 160 °C; detonation can
occur between 160-225 °C.[10]

Solubility in Water

15.36 g/100 mL at 20 °C[10]

Impact Sensitivity

Less sensitive to mechanical shock than lead
azide. One study reported a 14% explosion
frequency with a 2-kg weight dropped from 40
inches. However, results can be inconsistent.[8]
[12]

Detonation Velocity

Data not readily available, but for comparison,
lead azide has a detonation velocity of

approximately 4,630 m/s.[13]

Experimental Protocols

Synthesis of Sodium Azide from Barium Azide

This protocol is for informational purposes and should only be carried out by trained

professionals in a properly equipped laboratory with all necessary safety precautions in place.

Materials:

o Barium azide

e Sodium sulfate (anhydrous)

e Deionized water
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Stir plate and stir bar

Beakers and flasks

Filtration apparatus (e.g., Buchner funnel and filter paper)

Heating mantle (optional, for gentle warming)

Procedure:

Preparation of Barium Azide Solution: In a fume hood and behind a blast shield, carefully
prepare a saturated aqueous solution of barium azide. Gentle warming may be used to aid
dissolution, but avoid high temperatures.

Preparation of Sodium Sulfate Solution: In a separate beaker, prepare a stoichiometric
equivalent aqueous solution of sodium sulfate.

Reaction: Slowly add the sodium sulfate solution to the stirred barium azide solution. A
white precipitate of barium sulfate will form. The reaction is: Ba(Ns)z (aq) + NazS0Oa4 (aq) - 2
NaNs (aq) + BaSOa (s)

Precipitation and Filtration: Allow the reaction to stir for a sufficient time to ensure complete
precipitation of barium sulfate. Cool the mixture in an ice bath to further decrease the
solubility of barium sulfate.

Isolation of Sodium Azide Solution: Carefully filter the mixture to remove the precipitated
barium sulfate. The filtrate contains the desired sodium azide in solution.

Crystallization (Optional): The sodium azide can be isolated by carefully evaporating the
water from the filtrate. This should be done with extreme caution, as solid sodium azide is
also explosive. It is often preferable to use the sodium azide solution directly in subsequent
reactions.

Troubleshooting for this Protocol:

Incomplete Precipitation: If the precipitation of barium sulfate is incomplete, it may be due to
inaccurate stoichiometry or insufficient reaction time. Ensure precise measurements and
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allow for adequate stirring time.

+ Contamination of Product: The final sodium azide solution may be contaminated with
unreacted starting materials. This can be minimized by using the correct stoichiometric ratios
and ensuring complete reaction.
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Caption: Incompatibility of Barium Azide with various chemical classes.
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Caption: Workflow for the synthesis of sodium azide from barium azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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